Cas no 1864112-81-1 (5-(Cyclohex-1-en-1-yl)-2-methylaniline)

• Product Name: 5-(Cyclohex-1-en-1-yl)-2-methylaniline
• CAS No: 1864112-81-1
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6223037
• PubChem ID: 126979492
• Update Time: 2025-10-29

5-(Cyclohex-1-en-1-yl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(Cyclohex-1-en-1-yl)-2-methylaniline
• 1864112-81-1
• EN300-1586327

• Inchi： 1S/C13H17N/c1-10-7-8-12(9-13(10)14)11-5-3-2-4-6-11/h5,7-9H,2-4,6,14H2,1H3
• InChI Key： PCJZCRILNYZDCB-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=CC(=C1)C1=CCCCC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 5-(Cyclohex-1-en-1-yl)-2-methylaniline

Introduction to 5-(Cyclohex-1-en-1-yl)-2-methylaniline (CAS No. 1864112-81-1)

5-(Cyclohex-1-en-1-yl)-2-methylaniline, identified by its Chemical Abstracts Service (CAS) number 1864112-81-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic amine has garnered attention due to its structural uniqueness and potential biological activities. The compound features a fused cyclohexene ring connected to an aniline moiety, with a methyl substituent at the 2-position of the benzene ring. Such structural motifs are often explored in medicinal chemistry for their ability to interact with biological targets, particularly enzymes and receptors, thereby modulating physiological processes.

The synthesis of 5-(Cyclohex-1-en-1-yl)-2-methylaniline involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The introduction of the cyclohexenyl group into the aniline framework necessitates careful control over reaction conditions to ensure regioselectivity and yield optimization. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only underscore the compound's complexity but also demonstrate the progress in modern organic synthesis methodologies.

In recent years, 5-(Cyclohex-1-en-1-yl)-2-methylaniline has been investigated for its pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Preclinical studies have suggested that derivatives of this compound may exhibit neuroprotective effects, making them promising candidates for further development into therapeutic agents. The cyclohexenyl moiety is known to enhance lipophilicity, which can improve blood-brain barrier penetration—a critical factor for CNS drugs. Additionally, the aniline group provides a site for hydrogen bonding interactions, which are essential for binding to biological targets.

The potential applications of 5-(Cyclohex-1-en-1-yl)-2-methylaniline extend beyond CNS disorders. Research has indicated that this compound may possess anti-inflammatory and analgesic properties, owing to its ability to modulate inflammatory pathways and pain signaling mechanisms. The presence of both aromatic and aliphatic components in its structure allows it to engage with multiple biological pathways simultaneously, a characteristic that is highly valued in drug design. Furthermore, its versatility in chemical modification enables medicinal chemists to fine-tune its pharmacokinetic and pharmacodynamic profiles.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 5-(Cyclohex-1-en-1-yl)-2-methylaniline. Molecular modeling studies have provided insights into its binding interactions with potential targets such as enzymes and receptors. These simulations have helped identify key structural features that contribute to its biological activity, guiding the design of more potent derivatives. The integration of experimental data with computational predictions has accelerated the drug discovery process, making compounds like 5-(Cyclohex-1-en-1-yl)-2-methylaniline more accessible for therapeutic development.

The future prospects of 5-(Cyclohex-1-en-1-yl)-2-methylaniline are promising, with ongoing research aimed at elucidating its mechanism of action and exploring novel derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative applications in human health. As our understanding of biological systems continues to evolve, compounds like this will serve as valuable tools for addressing complex diseases.

In conclusion, 5-(Cyclohex-1-en-1-yl)-2-methylaniline (CAS No. 1864112-81-1) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structure and potential biological activities make it a compelling candidate for drug development. With continued advancements in synthetic methodologies and computational biology, this compound is poised to contribute significantly to medical science in the years ahead.